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Compound of Interest

Compound Name: Dilinoleic acid

CAS No.: 47818-40-6

Cat. No.: B12795762

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the synthesis of biodegradable and

biocompatible polyesters based on dilinoleic acid. These aliphatic polyesters are of significant

interest for various biomedical applications, including drug delivery systems and tissue

engineering scaffolds, due to their tunable mechanical properties and degradation profiles. The

protocols outlined below cover both enzymatic and traditional melt polycondensation methods

for synthesizing copolymers such as poly(butylene succinate-co-dilinoleic succinate) (PBS-

DLS) and poly(butylene adipate)-co-(dilinoleic adipate) (PBA-DLA).

I. Introduction to Dilinoleic Acid-Based Polyesters
Dilinoleic acid, a dimerized fatty acid, serves as a valuable bio-based monomer for the

synthesis of flexible and hydrophobic soft segments in polyesters. When copolymerized with

diols and other dicarboxylic acids (or their esters), it forms multiblock copolymers with distinct

hard and soft segments. This segmented structure imparts thermoplastic elastomeric properties

to the material, allowing for a wide range of tunable physical characteristics. The enzymatic

synthesis of these polyesters, typically employing lipases such as Candida antarctica Lipase B
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(CAL-B), offers a "green" and sustainable alternative to conventional methods that often rely on

organometallic catalysts.[1]

II. Experimental Protocols
Two primary methods for the synthesis of dilinoleic acid-based polyesters are detailed below:

Enzymatic Polycondensation and Melt Polycondensation.

Protocol 1: Enzymatic Synthesis of Poly(butylene succinate-co-dilinoleic succinate) (PBS-DLS)

in Diphenyl Ether

This protocol describes a two-step enzymatic polycondensation in a solvent to synthesize PBS-

DLS with varying hard-to-soft segment ratios.[2][3]

Materials:

Diethyl succinate (DS)

1,4-butanediol (BD)

Dilinoleic diol (DLA-OH)

Candida antarctica Lipase B (CAL-B), immobilized

Diphenyl ether (solvent)

Methanol (for precipitation)

Acetone (for purification)

Argon or Nitrogen gas (for inert atmosphere)

Equipment:

Round-bottom flask

Oil bath with magnetic stirrer and temperature control

Vacuum pump with a pressure regulator
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Condenser

Filtration apparatus

Vacuum oven

Procedure:

Step 1: Oligomerization

To a round-bottom flask, add diethyl succinate, 1,4-butanediol, and dilinoleic diol. The molar

ratios of these monomers should be adjusted to achieve the desired hard-to-soft segment

weight ratio (e.g., 90:10, 70:30, 50:50).

Add diphenyl ether as a solvent, typically at 200 wt% of the total monomer weight.[1]

Add immobilized Candida antarctica Lipase B (CAL-B) at a concentration of 10 wt% of the

total monomer weight.[1]

Place the flask in an oil bath and heat the mixture to 80°C under a gentle flow of argon or

nitrogen gas with continuous stirring for 1 hour to ensure a homogeneous solution.[1]

Increase the temperature to 95°C and monitor the collection of the ethanol byproduct for

approximately 3 hours.[1]

Gradually reduce the pressure to 600 Torr and continue the reaction at 95°C for 21 hours to

facilitate the formation of oligomers.[1][4]

Step 2: Polycondensation

After the oligomerization step, further reduce the pressure to approximately 2 Torr while

maintaining the temperature at 95°C.[4]

Continue the reaction under these conditions for an additional 35 hours to increase the

molecular weight of the polymer.[4]

Step 3: Purification
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At the end of the reaction, dissolve the polymer mixture in acetone.[4]

Filter the solution to remove the immobilized CAL-B enzyme.[4]

Precipitate the polymer by slowly adding the filtrate to cold methanol with constant stirring.[4]

Collect the precipitated white polymer by filtration.

Wash the polymer with fresh methanol.

Dry the final product in a vacuum oven at 40°C for 24 hours.[4]

Protocol 2: Melt Polycondensation of Poly(butylene succinate-co-dilinoleic succinate-co-

poly(ethylene glycol)) (PBS-DLS-PEG)

This protocol describes a two-step melt polycondensation method, which avoids the use of

solvents.[5]

Materials:

Dimethyl succinate (DMS)

1,4-butanediol (BD)

Dilinoleic diol (DLA-OH)

Poly(ethylene glycol) (PEG, e.g., 1000 or 6000 g/mol )

Titanium dioxide/silica dioxide (TiO₂/SiO₂) catalyst (e.g., C-94)

Equipment:

Reaction vessel equipped with a mechanical stirrer, condenser, and vacuum connection

Heating mantle with temperature control

Vacuum pump

Procedure:
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Step 1: Transesterification

Charge the reaction vessel with dimethyl succinate and 1,4-butanediol.

Add the TiO₂/SiO₂ catalyst.

Heat the mixture to 200°C under a nitrogen atmosphere with mechanical stirring.[5]

Continue the reaction until the theoretical amount of methanol condensate is collected.[5]

Step 2: Polycondensation

To the reaction mixture from the first step, add dilinoleic diol and poly(ethylene glycol).[5]

Increase the temperature to 240°C.[5]

Gradually reduce the pressure to 0.2–0.4 mbar to facilitate the removal of excess 1,4-

butanediol and promote polymerization.[5]

Continue the reaction until the desired viscosity is achieved, which can be monitored by the

power consumption of the stirrer.

The resulting polymer can be extruded directly from the reactor as a filament.[5]

III. Data Presentation
The following tables summarize the molecular weight and thermal properties of representative

dilinoleic acid-based polyesters synthesized by the methods described above.

Table 1: Molecular Weight and Dispersity of Dilinoleic Acid-Based Polyesters
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Polymer
Synthesis
Method

Hard:Soft
Segment
(wt%)

Mn (
g/mol )

Mw (
g/mol )

Đ
(Mw/Mn)

Referenc
e

PBS-DLS

Enzymatic

(Diphenyl

Ether)

70:30 25,200 205,600 8.2 [2]

PBA-DLA
Enzymatic

(Bulk)
70:30 - - - [6]

PBA-DLA

Enzymatic

(Diphenyl

Ether)

70:30 - - - [6]

Table 2: Thermal Properties of Dilinoleic Acid-Based Polyesters

Polymer
Synthesis
Method

Hard:Soft
Segment
(wt%)

Tg (°C) Tm (°C) Reference

PBS-DLS

Enzymatic

(Diphenyl

Ether)

70:30

Low-

temperature

Tg

High-

temperature

Tm

[1][2]

PBS-DLS-

PEG

Melt

Polycondens

ation

70:30

(DLS:PEG

25:5)

- - [5]

PBS-DLS-

PEG

Melt

Polycondens

ation

70:30

(DLS:PEG

20:10)

- - [5]

Note: Specific values for Tg and Tm can vary depending on the exact composition and

molecular weight of the polymer. The presence of a low-temperature glass transition (Tg) is

indicative of the soft segments, while the high-temperature melting point (Tm) corresponds to

the crystalline hard segments.[2]
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IV. Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the two-step synthesis of dilinoleic
acid-based polyesters.
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1. Precursor Preparation

2. Polymer Synthesis

3. Purification & Isolation

4. Characterization

Monomers:
- Diacid/Diester (e.g., Diethyl Succinate)

- Diol (e.g., 1,4-Butanediol)
- Dilinoleic Diol

Step 1: Oligomerization
- Lower Temperature

- Atmospheric or Moderate Vacuum

Catalyst:
- Enzymatic (CAL-B)

- Chemical (TiO2/SiO2)

Solvent (optional):
- Diphenyl Ether

Step 2: Polycondensation
- Higher Temperature

- High Vacuum

Increase Temp.
Reduce Pressure

Dissolution in Solvent
(e.g., Acetone)

Catalyst Removal
(Filtration)

Precipitation in Non-solvent
(e.g., Methanol)

Drying under Vacuum

NMR
(Chemical Structure)

GPC
(Molecular Weight & Dispersity)

DSC
(Thermal Properties: Tg, Tm)

Click to download full resolution via product page

Caption: General workflow for the synthesis of dilinoleic acid-based polyesters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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